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Get Quote

The following table summarizes the direct kinase targets and anti-proliferative effects of PP121 in various

cancer cell lines.

Target / Cell Line IC50 Value Experimental Context Citation

PDGFR 2 nM In vitro kinase assay [1]

Hck 8 nM In vitro kinase assay [1]

mTOR 10 nM In vitro kinase assay [1]

VEGFR2 12 nM In vitro kinase assay [1]

Src 14 nM In vitro kinase assay [1]

Abl 18 nM In vitro kinase assay [1]

DNA-PK 60 nM In vitro kinase assay [1]

p110α (PI3K) 52 nM In vitro kinase assay [1]

TT thyroid carcinoma cells 50 nM Cell proliferation assay [1]

HUVECs (VEGF-stimulated) 41 nM Cell proliferation assay [1]

A549 lung cancer cells ~1.0 µM Cell proliferation (Crystal violet assay) [2]
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Target / Cell Line IC50 Value Experimental Context Citation

H2170 lung cancer cells ~1.0 µM Cell proliferation (Crystal violet assay) [2]

Efficacy in Disease Models

The table below outlines the efficacy of PP121 in various pre-clinical animal models, demonstrating its

potential therapeutic application beyond cellular studies.

Disease Model
Dosing
Regimen

Key Findings / Efficacy Citation

Murine Asthma
Model

20 mg/kg and 50
mg/kg, daily

gavage

Relieved airway hyperresponsiveness,
inflammation, and mucus secretion.

[3] [4]

Anaplastic Thyroid
Carcinoma (ATC)
Xenograft

Not Specified Suppressed ATC tumor growth in vivo. [5]

Non-Small Cell
Lung Cancer
(NSCLC) PDXOs

0.0078 - 2 µM,
for 5 days

Inhibited cell viability in patient-derived
adenocarcinoma (LU5162B) and squamous cell

carcinoma (LU6471B) organoids.

[2]

Experimental Protocols for IC50 Determination

The methodologies for determining the activity of PP121 generally follow standard practices for kinase and

cell-based assays.

In Vitro Kinase Assay

This protocol is used to determine the IC50 values against specific kinase targets [1].
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Reaction Setup: Purified kinase domains are incubated with PP121 across a concentration range

(e.g., 1 nM - 50 µM) in the presence of ATP (e.g., 10 µM) and a radioactive isotope (γ-32P-ATP).
Substrate Incorporation: The kinase reaction is carried out in the presence of a specific substrate.

Termination and Capture: The reaction is stopped by spotting the mixture onto a membrane
(nitrocellulose or phosphocellulose).

Washing: The membrane is washed multiple times to remove unbound radioactivity.
Quantification: The transferred radioactivity is quantified using phosphorimaging.

Data Analysis: IC50 values are calculated by fitting the dose-response data to a sigmoidal curve
using software such as Prism.

Cell Proliferation and Viability Assay

This protocol is used to determine the IC50 for cell growth inhibition [1].

Cell Plating: Cells (e.g., U87, LN229, HUVECs) are grown in 96-well plates.

Compound Treatment: Cells are treated with PP121 at a series of concentrations (e.g., 0.040 μM to
10 μM).

Incubation: Cells are incubated with the compound for a set period, typically 72 hours.
Viability Measurement: Cell viability is assessed using a reagent like Resazurin, which measures

metabolic activity.
Data Analysis: Fluorescence data is collected, and IC50 values are calculated using curve-fitting

software.

Mechanism of Action and Signaling Pathways

PP121 is a dual inhibitor designed to simultaneously target tyrosine kinases and phosphoinositide kinases

(PI3Ks), which are interconnected oncogenic signaling pathways [6]. Its multi-targeted nature may help

overcome resistance to more selective kinase inhibitors [2].

The following diagram illustrates the key signaling pathways inhibited by PP121 and its overall effects in

asthma and cancer models:
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Important Considerations for IC50 Data

When comparing IC50 values, it's critical to remember that they are not absolute and can be influenced by

several factors:

Assay Conditions: The specific methodology, ATP concentration, and substrate type can

significantly impact the results [7].
Data Analysis: The equations and software used to calculate IC50 from raw data can introduce

variability [7].
Cellular Context: IC50 values from cell-based assays (anti-proliferation) reflect a complex

combination of cell permeability, target engagement, and downstream effects, and are typically higher
than those from purified enzyme assays.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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